2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide

• IUPAC Name: 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide
• InChI: InChI=1S/C20H21N3O3/c1-12-9-13(2)21-19(10-12)22-20(24)16-7-5-6-8-18(16)25-11-17-14(3)23-26-15(17)4/h5-10H,11H2,1-4H3,(H,21,22,24)
• InChI Key: RVBYIMDJRZEUOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)C2=CC=CC=C2OCC3=C(ON=C3C)C)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide involves the inhibition of several signaling pathways that are critical for the growth and survival of cancer cells. It has been shown to inhibit the activity of the protein kinase B (AKT) pathway, which is involved in cell survival and proliferation. Additionally, it can inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide include the inhibition of cancer cell growth and survival, as well as the induction of apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide in lab experiments is its potent anticancer activity, which makes it a valuable tool for cancer research. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the research on 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide. One area of research could focus on improving the solubility of the compound, which would make it easier to work with in lab experiments. Additionally, further studies could be conducted to investigate the potential applications of this compound in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Finally, research could be conducted to develop new analogs of this compound with improved potency and selectivity for specific cancer types.

Synthesis Methods

The synthesis of 2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide involves the reaction of 4,6-dimethyl-2-(chloromethyl)pyridine with 3,5-dimethyl-4-(hydroxymethyl)oxazole in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-amino-5-chlorobenzamide to yield the final product.

Scientific Research Applications

2-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-N-(4,6-dimethylpyridin-2-yl)benzamide has been extensively studied for its potential applications in various areas of scientific research. One of the major applications of this compound is in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.